Cas no 5456-05-3 (1,3,2-Dioxaborinane,2,2'-[2,2-dimethyl-1,3-propanediylbis(oxy)]bis[5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane,2,2'-[2,2-dimethyl-1,3-propanediylbis(oxy)]bis[5,5-dimethyl-
• CAS No: 5456-05-3
• MF: C₁₅H₃₀B₂O₆
• MW: 328.017105579376
• CID: 371675
• PubChem ID: 79558
• Update Time: 2025-04-19

1,3,2-Dioxaborinane,2,2'-[2,2-dimethyl-1,3-propanediylbis(oxy)]bis[5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane,2,2'-[2,2-dimethyl-1,3-propanediylbis(oxy)]bis[5,5-dimethyl-
• EINECS 226-711-8;
• EINECS 226-711-8
• 2,2'-(2,2-Dimethylpropane-1,3-diylbis(oxy))bis(5,5-dimethyl-1,3,2-dioxaborinane)
• 1,3,2-Dioxaborinane, 2,2'-(2,2-dimethyl-1,3-propanediylbis(oxy))bis(5,5-dimethyl-
• 5456-05-3
• 1,3,2-Dioxaborinane, 2,2'-[2,2-dimethyl-1,3-propanediylbis(oxy)]bis[5,5-dimethyl-
• NS00044533
• 2,2'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(5,5-dimethyl-1,3,2-dioxaborinane)
• NSC7432
• DTXSID9063908
• VVZ9L22GWZ
• NSC-7432
• NSC 7432

• Inchi： 1S/C15H30B2O6/c1-13(2,7-18-16-20-9-14(3,4)10-21-16)8-19-17-22-11-15(5,6)12-23-17/h7-12H2,1-6H3
• InChI Key： ZKEFAWFRBQUXIT-UHFFFAOYSA-N
• SMILES： O1B(OCC(C)(C)COB2OCC(C)(C)CO2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 328.22300
• Monoisotopic Mass: 328.22285
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.02
• Boiling Point: 310.5°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.442
• PSA: 55.38000
• LogP: 2.16160